![molecular formula C17H14ClN5O5 B213806 N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide](/img/structure/B213806.png)
N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide is a synthetic compound that has gained attention in the scientific community due to its potential applications in medical research.
Mechanism of Action
The mechanism of action of N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide involves the inhibition of the enzyme dihydroorotate dehydrogenase (DHODH), which is involved in the de novo synthesis of pyrimidine nucleotides. By inhibiting DHODH, this compound can disrupt the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce cell cycle arrest and apoptosis in cancer cells. It has also been shown to inhibit tumor growth in animal models of cancer. However, further research is needed to fully understand the biochemical and physiological effects of this compound.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide in lab experiments is its specificity for DHODH, which makes it a useful tool for studying the role of this enzyme in cancer cell growth. However, limitations include the need for further research to fully understand its effects and the potential for off-target effects.
Future Directions
Future research on N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide could include studies on its potential use in combination with other cancer treatments, as well as investigations into its effects on other diseases that involve DHODH, such as autoimmune disorders. Additionally, further research could focus on developing more potent and selective inhibitors of DHODH based on the structure of this compound.
Synthesis Methods
The synthesis of N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide involves a multi-step process that includes the reaction of 2-nitrobenzoic acid with thionyl chloride to form 2-chloro-5-nitrobenzoic acid. This intermediate is then reacted with 2-aminophenyl carbamate to form N-(2-carbamoylphenyl)-2-chloro-5-nitrobenzamide. The final step involves the reaction of N-(2-carbamoylphenyl)-2-chloro-5-nitrobenzamide with 4-chloro-5-methyl-3-nitro-1H-pyrazole in the presence of potassium carbonate to yield this compound.
Scientific Research Applications
N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitro-1H-pyrazol-1-yl)methyl]furan-2-carboxamide has potential applications in medical research, specifically in the development of drugs for the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo, making it a promising candidate for further research.
properties
Molecular Formula |
C17H14ClN5O5 |
---|---|
Molecular Weight |
403.8 g/mol |
IUPAC Name |
N-(2-carbamoylphenyl)-5-[(4-chloro-5-methyl-3-nitropyrazol-1-yl)methyl]furan-2-carboxamide |
InChI |
InChI=1S/C17H14ClN5O5/c1-9-14(18)16(23(26)27)21-22(9)8-10-6-7-13(28-10)17(25)20-12-5-3-2-4-11(12)15(19)24/h2-7H,8H2,1H3,(H2,19,24)(H,20,25) |
InChI Key |
PWTCORFWWCAQMP-UHFFFAOYSA-N |
SMILES |
CC1=C(C(=NN1CC2=CC=C(O2)C(=O)NC3=CC=CC=C3C(=O)N)[N+](=O)[O-])Cl |
Canonical SMILES |
CC1=C(C(=NN1CC2=CC=C(O2)C(=O)NC3=CC=CC=C3C(=O)N)[N+](=O)[O-])Cl |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.